N-[(4-Fluorophenyl)methyl]-1,1-bis(4-methoxyphenyl)methanimine

• IUPAC Name: N-[(4-fluorophenyl)methyl]-1,1-bis(4-methoxyphenyl)methanimine
• InChI: InChI=1S/C22H20FNO2/c1-25-20-11-5-17(6-12-20)22(18-7-13-21(26-2)14-8-18)24-15-16-3-9-19(23)10-4-16/h3-14H,15H2,1-2H3
• InChI Key: XRHBOTLJQXGWMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NCC2=CC=C(C=C2)F)C3=CC=C(C=C3)OC
• Molecular Formula: C22H20FNO2
• Molecular Weight: 349.4 g/mol

Description

N-[(4-Fluorophenyl)methyl]-1,1-bis(4-methoxyphenyl)methanimine is a chemical compound that has garnered attention in scientific research due to its potential therapeutic applications. This compound is also referred to as F-MDMB-BICA, and it belongs to the class of indole-3-carboxamides. The synthesis of F-MDMB-BICA is a complex process that requires precision and expertise.

Mechanism of Action

F-MDMB-BICA binds to the cannabinoid receptors in the brain, mimicking the effects of endocannabinoids. This binding activates the receptors, leading to a cascade of signaling events that modulate various physiological processes. The exact mechanism of action of F-MDMB-BICA is still under investigation, but it is believed to involve the activation of the CB1 and CB2 receptors.
Biochemical and Physiological Effects
F-MDMB-BICA has been shown to have various biochemical and physiological effects in scientific research. It has been found to have analgesic, anti-inflammatory, and antiemetic effects. It has also been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of F-MDMB-BICA is its high affinity and selectivity for cannabinoid receptors. This makes it a useful tool for studying the role of cannabinoid receptors in various physiological processes. However, one of the limitations of F-MDMB-BICA is its limited solubility in water, which can make it difficult to work with in laboratory experiments.

Future Directions

There are several future directions for the research on F-MDMB-BICA. One of the most promising directions is the development of new drugs based on F-MDMB-BICA for the treatment of various diseases. Another direction is the study of the effects of F-MDMB-BICA on various physiological processes, such as pain, inflammation, and appetite. Additionally, the development of new synthetic methods for F-MDMB-BICA could lead to more efficient and cost-effective production of this compound.
Conclusion
In conclusion, F-MDMB-BICA is a chemical compound that has shown potential therapeutic applications in scientific research. Its high affinity and selectivity for cannabinoid receptors make it a useful tool for studying the role of these receptors in various physiological processes. The synthesis of F-MDMB-BICA is a complex process that requires precision and expertise. There are several future directions for the research on F-MDMB-BICA, including the development of new drugs based on this compound and the study of its effects on various physiological processes.

Synthesis Methods

The synthesis of F-MDMB-BICA involves several steps. Firstly, 4-fluorobenzyl chloride is reacted with 4-methoxybenzylamine to yield N-(4-fluorobenzyl)-4-methoxybenzylamine. Secondly, this intermediate is reacted with 1,1-bis(4-methoxyphenyl) methanone in the presence of a base to produce F-MDMB-BICA. The final product is purified using chromatography techniques to obtain a pure compound.

Scientific Research Applications

F-MDMB-BICA has shown potential therapeutic applications in scientific research. One of the most promising applications is its use as a cannabinoid receptor agonist. Cannabinoid receptors are present in the central nervous system and play a role in various physiological processes such as pain, inflammation, and appetite. F-MDMB-BICA has demonstrated high affinity and selectivity for cannabinoid receptors, making it a potential candidate for the development of new drugs to treat various diseases.